N-[2-(4-morpholinyl)ethyl]-4-(2-pyrimidinyloxy)benzamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-[2-(4-morpholinyl)ethyl]-4-(2-pyrimidinyloxy)benzamide often involves condensation reactions. For instance, a method for the synthesis of 4-amino-substituted 7-benzyl-2-morpholin-4-yl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidines via condensation and subsequent reactions has been developed, highlighting a complex process involving morpholine derivatives (Kuznetsov, Nam, & Chapyshev, 2007).
Molecular Structure Analysis
The molecular structure of derivatives closely related to our compound of interest has been elucidated through various methods, including X-ray crystallography. One study reported on the synthesis, X-ray structure, and antimicrobial activity of a compound exhibiting activity towards several strains, thus providing insights into the structural aspects contributing to its activity (Attia et al., 2014).
Chemical Reactions and Properties
Chemical reactions involving N-[2-(4-morpholinyl)ethyl]-4-(2-pyrimidinyloxy)benzamide derivatives are varied. For example, the synthesis of novel benzamides has demonstrated the versatility of morpholine derivatives in forming potent gastrokinetic agents, indicating a wide range of chemical reactivity and potential applications (Kato et al., 1992).
Physical Properties Analysis
While specific studies directly analyzing the physical properties of N-[2-(4-morpholinyl)ethyl]-4-(2-pyrimidinyloxy)benzamide were not identified, related research on benzamide derivatives and morpholine compounds provides a foundation for understanding the compound’s behavior, solubility, melting point, and more. Studies on related compounds emphasize the importance of crystalline structure and molecular interactions in determining physical properties.
Chemical Properties Analysis
The chemical properties of compounds similar to N-[2-(4-morpholinyl)ethyl]-4-(2-pyrimidinyloxy)benzamide, such as reactivity with various chemical groups, stability under different conditions, and the influence of substituents on its chemical behavior, can be inferred from detailed synthetic studies and reaction mechanisms described in the literature. For example, the synthesis and evaluation of benzamides for gastrokinetic activity highlight the chemical versatility and potential therapeutic applications of these compounds (Kato et al., 1992).
properties
IUPAC Name |
N-(2-morpholin-4-ylethyl)-4-pyrimidin-2-yloxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O3/c22-16(18-8-9-21-10-12-23-13-11-21)14-2-4-15(5-3-14)24-17-19-6-1-7-20-17/h1-7H,8-13H2,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQVCCWZIBMPRTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCNC(=O)C2=CC=C(C=C2)OC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(4-morpholinyl)ethyl]-4-(2-pyrimidinyloxy)benzamide |
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